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Compound of Interest

Compound Name: 2-(3-methylphenyl)benzoic Acid

Cat. No.: B009087 Get Quote

In-depth Technical Guide: 2-(m-tolyl)benzoic
acid
Disclaimer: Despite extensive searches, a specific CAS number and a definitive IUPAC name

for 2-(m-tolyl)benzoic acid, also known as 2-(3-methylphenyl)benzoic acid, could not be

definitively identified from the available search results. The majority of public data pertains to

the para-isomer, 2-(p-tolyl)benzoic acid (CAS RN: 7148-03-0). Consequently, the information

presented herein is largely based on data for the para-isomer and general knowledge of related

chemical structures. This guide should be used for informational purposes only, and

researchers should verify all information independently.

Chemical Identity and Properties
While a specific CAS number for the meta-isomer is not readily available, the IUPAC name is 2-
(3-methylphenyl)benzoic acid. The compound consists of a benzoic acid scaffold with a

meta-tolyl group attached at the 2-position.

Table 1: Physicochemical Properties of 2-(p-tolyl)benzoic acid (para-isomer) for Reference
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Property Value Reference

Molecular Formula C₁₄H₁₂O₂ [1]

Molecular Weight 212.24 g/mol [1]

Appearance
White to off-white crystalline

powder

Melting Point 149-152 °C

Solubility

Soluble in organic solvents like

methanol, ethanol, and

acetone. Sparingly soluble in

water.

pKa ~4

Note: The properties listed are for the para-isomer (2-(4-methylphenyl)benzoic acid) and are

provided for reference only. The properties of the meta-isomer may differ.

Synthesis and Experimental Protocols
A definitive experimental protocol for the synthesis of 2-(m-tolyl)benzoic acid was not found in

the search results. However, the synthesis of its para-isomer, 2-(p-tolyl)benzoic acid, is well-

documented and typically involves a Suzuki coupling reaction. This approach can, in principle,

be adapted for the synthesis of the meta-isomer.

Generalized Experimental Protocol for Suzuki Coupling:
A common method for the synthesis of biaryl carboxylic acids like 2-(tolyl)benzoic acids is the

Suzuki coupling reaction. This involves the palladium-catalyzed cross-coupling of an aryl halide

with an arylboronic acid.

Materials:

2-bromobenzoic acid or its methyl ester

3-methylphenylboronic acid (for the meta-isomer)
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Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂)

Base (e.g., K₂CO₃, Na₂CO₃, Cs₂CO₃)

Solvent (e.g., toluene, dioxane, DMF)

Water

Procedure:

In a round-bottom flask, dissolve 2-bromobenzoic acid (or its ester) and 3-

methylphenylboronic acid in the chosen solvent.

Add the palladium catalyst and the base to the mixture.

Degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

If the methyl ester was used, the product is typically hydrolyzed by adding a strong base

(e.g., NaOH or KOH) and heating.

Acidify the aqueous layer with a mineral acid (e.g., HCl) to precipitate the carboxylic acid.

Filter the precipitate, wash with water, and dry under vacuum.

The crude product can be purified by recrystallization from a suitable solvent (e.g.,

ethanol/water mixture).

Note: This is a generalized protocol. The specific reaction conditions, such as the choice of

catalyst, base, solvent, and temperature, may need to be optimized for the synthesis of 2-(m-

tolyl)benzoic acid.

Applications in Research and Drug Development
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Benzoic acid and its derivatives are important scaffolds in medicinal chemistry and have been

investigated for a wide range of biological activities.[2][3] While specific applications for 2-(m-

tolyl)benzoic acid are not detailed in the search results, related structures have been explored

for various therapeutic purposes. For instance, some benzoic acid derivatives have shown

potential as anti-inflammatory and analgesic agents.[4]

The structural motif of a biaryl carboxylic acid is present in several pharmaceutical compounds.

For example, 2-Methyl-4-(2-methylbenzoyl)amino benzoic acid is a key intermediate in the

synthesis of Tolvaptan, a vasopressin receptor antagonist.[5] This highlights the potential of

substituted benzoic acids as building blocks in the development of new drugs.

Visualizations
Logical Relationship: Synthesis of 2-(tolyl)benzoic acid
via Suzuki Coupling
The following diagram illustrates the general logical workflow for the synthesis of a 2-

(tolyl)benzoic acid derivative using a Suzuki coupling reaction, followed by an optional

hydrolysis step if an ester is used as the starting material.
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Caption: A generalized workflow for the synthesis of 2-(m-tolyl)benzoic acid.

Disclaimer: Due to the lack of specific experimental data for 2-(m-tolyl)benzoic acid in the

provided search results, this guide presents generalized information and data for a closely

related isomer for illustrative purposes. Researchers and professionals in drug development

should seek more specific and verified data before proceeding with any experimental work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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